Cas no 83949-36-4 (Benzene,1-(3-chloro-1-ethoxypropyl)-4-methyl-)
83949-36-4 structure
Product Name:Benzene,1-(3-chloro-1-ethoxypropyl)-4-methyl-
CAS No:83949-36-4
MF:C12H17ClO
MW:212.715782880783
CID:725700
PubChem ID:97968
Update Time:2025-04-19
Benzene,1-(3-chloro-1-ethoxypropyl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(3-chloro-1-ethoxypropyl)-4-methyl-
- 1-(3-chloro-1-ethoxypropyl)-4-methylbenzene
- 4-(3-chloro-1-ethoxypropyl)toluene
- EINECS 281-395-9
- NSC 62699
- 83949-36-4
- NSC62699
- NSC-62699
- DTXSID701260519
- NS00060440
-
- Inchi: 1S/C12H17ClO/c1-3-14-12(8-9-13)11-6-4-10(2)5-7-11/h4-7,12H,3,8-9H2,1-2H3
- InChI Key: NDNQMUPOOPOMJK-UHFFFAOYSA-N
- SMILES: ClCCC(C1C=CC(C)=CC=1)OCC
Computed Properties
- Exact Mass: 212.09700
- Monoisotopic Mass: 212.097
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.029
- Boiling Point: 280.3°C at 760 mmHg
- Flash Point: 126.2°C
- Refractive Index: 1.503
- PSA: 9.23000
- LogP: 3.70150
Benzene,1-(3-chloro-1-ethoxypropyl)-4-methyl- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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